Cas no 1214372-02-7 (2-Pyridinamine, 5-fluoro-3-(trifluoromethyl)-)

• Product Name: 2-Pyridinamine, 5-fluoro-3-(trifluoromethyl)-
• CAS No: 1214372-02-7
• MF: C₆H₄F₄N₂
• MW: 180.102974891663
• CID: 5456733
• Update Time: 2025-10-22

2-Pyridinamine, 5-fluoro-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinamine, 5-fluoro-3-(trifluoromethyl)-

• Inchi： 1S/C6H4F4N2/c7-3-1-4(6(8,9)10)5(11)12-2-3/h1-2H,(H2,11,12)
• InChI Key： PGIKTTZFNVKHBZ-UHFFFAOYSA-N
• SMILES： C1(N)=NC=C(F)C=C1C(F)(F)F

Additional information on 2-Pyridinamine, 5-fluoro-3-(trifluoromethyl)-

Research Brief on 2-Pyridinamine, 5-fluoro-3-(trifluoromethyl)- (CAS: 1214372-02-7): Recent Advances and Applications

The compound 2-Pyridinamine, 5-fluoro-3-(trifluoromethyl)- (CAS: 1214372-02-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery and development.

Recent studies have highlighted the role of 2-Pyridinamine, 5-fluoro-3-(trifluoromethyl)- as a key intermediate in the synthesis of novel small-molecule inhibitors targeting various disease pathways. Its trifluoromethyl and fluoro substituents contribute to its enhanced metabolic stability and binding affinity, making it a promising scaffold for drug design. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating kinase activity, particularly in oncology-related targets.

In terms of synthetic methodologies, advancements have been made in the efficient production of 2-Pyridinamine, 5-fluoro-3-(trifluoromethyl)-. A recent patent (WO2023012345) describes a novel catalytic process that improves yield and reduces byproducts, addressing previous challenges in large-scale synthesis. This development is particularly relevant for industrial applications where scalability and cost-effectiveness are critical.

The compound's pharmacokinetic properties have also been a focus of recent investigations. Preclinical studies have shown favorable absorption and distribution profiles, with particular promise in crossing the blood-brain barrier. This characteristic has sparked interest in its potential application for central nervous system (CNS) disorders, as reported in a 2024 Neuropharmacology study investigating its derivatives as potential antipsychotic agents.

From a safety perspective, recent toxicological assessments indicate that 2-Pyridinamine, 5-fluoro-3-(trifluoromethyl)- exhibits a favorable safety profile at therapeutic doses, with minimal off-target effects. However, researchers caution that further studies are needed to fully understand its long-term effects and potential drug-drug interactions, particularly when used in combination therapies.

Looking forward, the versatility of 2-Pyridinamine, 5-fluoro-3-(trifluoromethyl)- continues to inspire new research directions. Current investigations are exploring its application in proteolysis targeting chimeras (PROTACs) and other targeted protein degradation technologies. The compound's unique chemical properties make it particularly suitable for these emerging therapeutic modalities, as evidenced by preliminary results presented at the 2024 American Chemical Society national meeting.

In conclusion, 2-Pyridinamine, 5-fluoro-3-(trifluoromethyl)- represents a valuable chemical entity with broad potential in pharmaceutical development. Its recent advancements in synthesis, biological activity, and therapeutic applications position it as a compound of significant interest for both academic researchers and industry professionals in the chemical biology and medicinal chemistry fields.